4-(azepan-1-ylsulfonyl)-N-(pyrazin-2-yl)benzamide
Description
4-(azepan-1-ylsulfonyl)-N-(pyrazin-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as GSK-J4 and is a potent and selective inhibitor of the Jumonji C domain-containing histone lysine demethylases (JmjC-KDMs).
Scientific Research Applications
Synthesis and Spectral Characterisation
The synthesis of derivatives related to 4-(azepan-1-ylsulfonyl)-N-(pyrazin-2-yl)benzamide involves various chemical reactions offering a spectrum of heterocyclic compounds. For instance, Mahmoud et al. (2012) discuss the preparation of phthalazinone derivatives through reactions offering a variety of compounds, which could be structurally related or have similar applications to the subject chemical (Mahmoud et al., 2012).
Applications in Medicinal Chemistry
Research in the field of medicinal chemistry explores the synthesis of novel compounds for potential therapeutic applications. For example, Abdelhamid et al. (2016) synthesized pyrazolo[3,4-d]pyridazines and related compounds which, by virtue of their structural similarity to 4-(azepan-1-ylsulfonyl)-N-(pyrazin-2-yl)benzamide, could serve as leads for the development of new drugs (Abdelhamid et al., 2016).
Catalyst-Free Synthesis
The research also highlights innovative synthesis methods, such as the catalyst-free synthesis of benzamide derivatives, presenting a novel class of compounds for further exploration in chemical synthesis and potential industrial applications. This approach, demonstrated by Liu et al. (2014), underscores the versatility and potential of 4-(azepan-1-ylsulfonyl)-N-(pyrazin-2-yl)benzamide and its derivatives in simplifying chemical processes (Liu et al., 2014).
Molecular Interactions and Potential Applications
A detailed study by Al-Otaibi et al. (2020) on cocrystals of pyrazinamide with hydroxybenzoic acids using computational simulations highlights the potential of related compounds in formulating new drugs and applications in photovoltaic systems for energy conversion. This research provides insights into the molecular interactions and potential applications of compounds structurally related to 4-(azepan-1-ylsulfonyl)-N-(pyrazin-2-yl)benzamide, suggesting avenues for future research and development (Al-Otaibi et al., 2020).
properties
IUPAC Name |
4-(azepan-1-ylsulfonyl)-N-pyrazin-2-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3S/c22-17(20-16-13-18-9-10-19-16)14-5-7-15(8-6-14)25(23,24)21-11-3-1-2-4-12-21/h5-10,13H,1-4,11-12H2,(H,19,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLKTWCIFWXRZCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC=CN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(azepan-1-ylsulfonyl)-N-(pyrazin-2-yl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)cyclopentyl]methyl]prop-2-enamide](/img/structure/B2971393.png)
![N-(5-(benzo[d][1,3]dioxol-5-ylmethyl)-1,3,4-oxadiazol-2-yl)-3,4-difluorobenzamide](/img/structure/B2971395.png)
![5-methyl-2-(2-phenoxyethyl)-4-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B2971401.png)
![Tert-butyl 2-[3-[(2-chloroacetyl)amino]propyl]pyrrolidine-1-carboxylate](/img/structure/B2971402.png)
![1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(2-methoxy-5-methylphenyl)azetidine-3-carboxamide](/img/structure/B2971404.png)
